Cas no 2229606-13-5 (3-chloro-2-2-(piperazin-1-yl)ethylphenol)

• Product Name: 3-chloro-2-2-(piperazin-1-yl)ethylphenol
• CAS No: 2229606-13-5
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 6415773
• PubChem ID: 165973857
• Update Time: 2025-08-04

3-chloro-2-2-(piperazin-1-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-2-(piperazin-1-yl)ethylphenol
• 3-chloro-2-[2-(piperazin-1-yl)ethyl]phenol
• EN300-1980609
• 2229606-13-5

• Inchi： 1S/C12H17ClN2O/c13-11-2-1-3-12(16)10(11)4-7-15-8-5-14-6-9-15/h1-3,14,16H,4-9H2
• InChI Key： XKODKYBIVRAQAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCN1CCNCC1)O

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-chloro-2-2-(piperazin-1-yl)ethylphenol

Recent Advances in the Study of 3-Chloro-2-[2-(piperazin-1-yl)ethyl]phenol (CAS: 2229606-13-5)

The compound 3-chloro-2-[2-(piperazin-1-yl)ethyl]phenol (CAS: 2229606-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a phenolic ring with a piperazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-chloro-2-[2-(piperazin-1-yl)ethyl]phenol, highlighting its efficient production through a multi-step organic synthesis involving chlorination and piperazine incorporation. The researchers emphasized the compound's stability and solubility, which are critical for its bioavailability and therapeutic efficacy. These findings pave the way for scalable production methods, essential for further preclinical and clinical evaluations.

In terms of pharmacological activity, recent investigations have revealed that 3-chloro-2-[2-(piperazin-1-yl)ethyl]phenol exhibits potent binding affinity for serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. This receptor interaction suggests potential applications in treating central nervous system (CNS) disorders, such as depression, anxiety, and schizophrenia. A 2024 study in Neuropharmacology demonstrated the compound's ability to modulate serotonin signaling pathways, leading to significant behavioral improvements in animal models of depression.

Moreover, the compound's antimicrobial properties have been a subject of interest. Research published in Antimicrobial Agents and Chemotherapy (2023) reported that 3-chloro-2-[2-(piperazin-1-yl)ethyl]phenol exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a promising candidate for developing novel antibiotics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3-chloro-2-[2-(piperazin-1-yl)ethyl]phenol. Current research is focused on structural modifications to enhance its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinically viable therapeutics.

In conclusion, 3-chloro-2-[2-(piperazin-1-yl)ethyl]phenol (CAS: 2229606-13-5) represents a versatile scaffold with significant potential in drug discovery. Its diverse pharmacological activities, coupled with ongoing synthetic and mechanistic studies, underscore its importance in the chemical biology and pharmaceutical fields. Future research will likely explore its applications in other therapeutic areas, further expanding its utility in medicine.